2-Fluoro-6-[[5-(furan-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]benzonitrile

• IUPAC Name: 2-fluoro-6-[[5-(furan-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]benzonitrile
• InChI: InChI=1S/C14H9FN4OS/c1-19-13(11-5-3-7-20-11)17-18-14(19)21-12-6-2-4-10(15)9(12)8-16/h2-7H,1H3
• InChI Key: KZOBRMVJVOFHOX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SC2=CC=CC(=C2C#N)F)C3=CC=CO3
• Molecular Formula: C14H9FN4OS
• Molecular Weight: 300.31 g/mol

Description

2-Fluoro-6-[[5-(furan-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]benzonitrile, also known as FMT, is a chemical compound that has been widely studied for its potential applications in scientific research. FMT is a member of the triazole family of compounds, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 2-Fluoro-6-[[5-(furan-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]benzonitrile is not fully understood, but it is believed to involve the inhibition of key cellular pathways involved in cancer and inflammation. 2-Fluoro-6-[[5-(furan-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]benzonitrile has been shown to inhibit the activity of the PI3K/Akt/mTOR pathway, which is involved in cell proliferation and survival. In addition, 2-Fluoro-6-[[5-(furan-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]benzonitrile has been shown to inhibit the NF-κB pathway, which is involved in the production of pro-inflammatory cytokines and chemokines.
Biochemical and Physiological Effects:
2-Fluoro-6-[[5-(furan-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]benzonitrile has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that 2-Fluoro-6-[[5-(furan-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]benzonitrile can induce apoptosis and inhibit cell proliferation in a variety of cancer cell lines. In addition, 2-Fluoro-6-[[5-(furan-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]benzonitrile has been shown to reduce the production of pro-inflammatory cytokines and chemokines in vitro and in vivo. However, the effects of 2-Fluoro-6-[[5-(furan-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]benzonitrile on normal cells and tissues are not well understood.

Advantages and Limitations for Lab Experiments

2-Fluoro-6-[[5-(furan-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]benzonitrile has several advantages for use in lab experiments. It is a small molecule that can easily penetrate cell membranes, making it suitable for in vitro studies. In addition, 2-Fluoro-6-[[5-(furan-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]benzonitrile has been shown to have low toxicity in vitro and in vivo, making it a potentially safe and effective compound for use in scientific research. However, 2-Fluoro-6-[[5-(furan-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]benzonitrile has some limitations for use in lab experiments. It is a relatively new compound, and its effects on normal cells and tissues are not well understood. In addition, 2-Fluoro-6-[[5-(furan-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]benzonitrile has limited solubility in aqueous solutions, which can make it difficult to use in certain experimental settings.

Future Directions

For research on 2-Fluoro-6-[[5-(furan-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]benzonitrile include the development of 2-Fluoro-6-[[5-(furan-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]benzonitrile analogs, further studies on its effects on normal cells and tissues, and the exploration of its potential clinical applications.

Synthesis Methods

The synthesis of 2-Fluoro-6-[[5-(furan-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]benzonitrile involves a multi-step process that begins with the reaction of 2-fluoro-6-iodobenzonitrile with furan-2-carboxylic acid in the presence of a palladium catalyst. This reaction yields 2-fluoro-6-(furan-2-yl)benzonitrile. The next step involves the reaction of this intermediate with methylhydrazine to form 2-fluoro-6-[[5-(furan-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]benzonitrile. This synthesis method has been optimized to produce high yields of 2-Fluoro-6-[[5-(furan-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]benzonitrile with good purity.

Scientific Research Applications

2-Fluoro-6-[[5-(furan-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]benzonitrile has been studied for its potential applications in scientific research, particularly in the areas of cancer and inflammation. 2-Fluoro-6-[[5-(furan-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]benzonitrile has been shown to inhibit the growth of cancer cells in vitro and in vivo by inducing apoptosis and inhibiting cell proliferation. In addition, 2-Fluoro-6-[[5-(furan-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]benzonitrile has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and chemokines.